(2-Chlorophenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
Overview
Description
(2-Chlorophenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone, also known as CTMP, is a synthetic compound that belongs to the class of psychoactive drugs. It is a designer drug that is structurally similar to methylphenidate, a medication used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. CTMP is not approved for medical use and is mainly used for research purposes.
Scientific Research Applications
- Pyrrol-3-ones, like our compound, exhibit pronounced anticancer activity . Researchers explore their potential as novel chemotherapeutic agents due to their unique structure and biological effects.
- Pyrrol-3-ones have demonstrated antiviral and antimalarial properties . Explore their effectiveness against specific viruses (e.g., HIV) and malaria parasites.
- Pyrrol-3-one derivatives are used as flame retardants . Study the compound’s ability to inhibit combustion and enhance fire safety in materials.
- Pyrrol-3-one derivatives serve as ligands for designing metal complex nanocatalysts . Explore their role in catalysis and their impact on reaction rates and selectivity.
- Pyrrol-3-one derivatives are valuable building blocks in organic synthesis . Investigate their versatility in constructing complex molecules.
Anticancer Research
Antiviral and Antimalarial Studies
Flame Retardant Applications
Metal Complex Nanocatalysts
Organic Synthesis Building Blocks
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .
Mode of Action
For instance, some indole derivatives have demonstrated inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives, which share structural similarities, have been found to impact a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
properties
IUPAC Name |
(2-chlorophenyl)-(4-thiophen-2-ylpiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNOS/c17-14-5-2-1-4-13(14)16(19)18-9-7-12(8-10-18)15-6-3-11-20-15/h1-6,11-12H,7-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGNNEFYYESMPDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CS2)C(=O)C3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chlorophenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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